3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide
• InChI: InChI=1S/C17H24ClNOS2/c18-14-6-8-16(9-7-14)21-12-10-17(20)19-11-13-22-15-4-2-1-3-5-15/h6-9,15H,1-5,10-13H2,(H,19,20)
• InChI Key: OLJVPSIUVVBUIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SCCNC(=O)CCSC2=CC=C(C=C2)Cl
• Molecular Formula: C17H24ClNOS2
• Molecular Weight: 358.0 g/mol

Description

3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide is an organic compound characterized by the presence of a chlorophenyl group, a sulfanyl group, and a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide typically involves a multi-step process. One common method includes the reaction of 4-chlorothiophenol with 3-bromopropanoic acid to form an intermediate, which is then reacted with 2-cyclohexylthioethylamine under controlled conditions to yield the final product. The reaction conditions often involve the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl groups can be oxidized to sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride to yield corresponding thiols.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium methoxide, potassium tert-butoxide.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-chlorophenyl)sulfanyl-N-(3,4-difluorophenyl)propanamide
• 3-(4-chlorophenyl)sulfanyl-N-[4-(methylsulfinyl)phenyl]propanamide
• 3-(4-chlorophenyl)sulfanyl-N-[2-(1H-indol-3-yl)ethyl]propanamide

Uniqueness

3-(4-chlorophenyl)sulfanyl-N-(2-cyclohexylsulfanylethyl)propanamide is unique due to the presence of both chlorophenyl and cyclohexylsulfanyl groups, which confer distinct chemical and biological properties